Cas no 21056-77-9 (Ethyl 1H-pyrazole-5-carboxylate)

• Product Name: Ethyl 1H-pyrazole-5-carboxylate
• CAS No: 21056-77-9
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• CID: 822811
• PubChem ID: 7147518
• Update Time: 2025-06-14

Ethyl 1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1H-pyrazole-5-carboxylate
• 2H-Pyrazole-3-carboxylic acid ethyl ester
• Ethyl 1H-pyrazole-3-carboxylate
• 1(2)H-pyrazole-3,4-dicarboxylic acid diethyl ester
• 1(2)H-pyrazole-3-carbonitrile
• 1(2)H-pyrazole-3-carboxylic acid ethyl este
• 1H-Pyrazol-5-carbonitril
• 1H-Pyrazole-3,4-dicarboxylic acid, diethyl ester
• 2H-Pyrazole-3,4-dicarboxylic acid diethyl ester
• 5-Ethoxycarbonyl-pyrazol
• ethyl 1H-pyrazole-5(3)-carboxylate
• Pyrazol-5-carbonsaeure-aethylester
• SureCN3376695
• ethyl pyrazolecarboxylate
• Z303730206
• DA-43287
• Ethyl pyrazole-3-carboxylate
• ethyl 1-H-pyrazole-3-carboxylate
• BCP27070
• 5932-27-4
• F2145-1022
• GEO-01374
• DB-334314
• 3-ethoxycarbonyl-1H-pyrazole
• PYRAZOLE-3-CARBOXYLIC ACID ETHYL ESTER
• 3-(Ethoxycarbonyl)pyrazole
• BBL005520
• SCHEMBL561497
• AKOS003237385
• Ethyl-pyrazole-3-carboxylate
• ethyl-3-pyrazolecarboxylate
• STK298844
• E0965
• AKOS000305755
• P10125
• ethyl-1H-pyrazole-3-carboxylate
• 21056-77-9
• AS-5621
• MSPOSRHJXMILNK-UHFFFAOYSA-N
• AB06196
• AS-8696
• SY012805
• ethyl1H-pyrazole-5-carboxylate
• Ethylpyrazole-3-carboxylate
• DB-026603
• F2146-0642
• CS-W002460
• PB27452
• 1H-PYRAZOLE-3-CARBOXYLIC ACID, ETHYL ESTER
• Ethyl 3-Pyrazolecarboxylate
• Ethyl 3-pyrazolecarboxylate, 97%
• 2H-pyrazole-3-carboxylic acid ethylester
• AC-6411
• 1H-pyrazole-3-carboxylic acid ethyl ester
• ALBB-003650
• ethyl 2H-pyrazole-3-carboxylate
• ethoxycarbonylpyrazole
• MFCD00159643
• ethyl 5-pyrazolecarboxylate
• W-200448
• EN300-30585

• Inchi： 1S/C6H8N2O2/c1-2-10-6(9)5-3-4-7-8-5/h3-4H,2H2,1H3,(H,7,8)
• InChI Key： MSPOSRHJXMILNK-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=NN1)=O)CC

Computed Properties

• Exact Mass: 140.058577502g/mol
• Monoisotopic Mass: 140.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on Ethyl 1H-pyrazole-5-carboxylate

Recent Advances in the Application of Ethyl 1H-pyrazole-5-carboxylate (CAS: 21056-77-9) in Chemical Biology and Pharmaceutical Research

Ethyl 1H-pyrazole-5-carboxylate (CAS: 21056-77-9) is a versatile heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This pyrazole derivative serves as a key building block for the synthesis of various biologically active molecules, including kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. Recent studies have explored its utility in designing novel therapeutic agents, leveraging its unique chemical properties and structural flexibility.

One of the most notable advancements involves the use of Ethyl 1H-pyrazole-5-carboxylate as a precursor in the synthesis of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in developing inhibitors targeting the JAK-STAT signaling pathway, which is implicated in autoimmune diseases and cancer. The researchers utilized the carboxylate moiety to introduce pharmacophoric groups, enhancing binding affinity and selectivity. The resulting compounds exhibited promising in vitro and in vivo activity, highlighting the compound's potential in targeted therapy.

In addition to its role in kinase inhibition, Ethyl 1H-pyrazole-5-carboxylate has been investigated for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of pyrazole-based derivatives with potent activity against multidrug-resistant bacterial strains. The study emphasized the importance of the ethyl ester group in modulating lipophilicity and improving membrane permeability, which are critical factors for antimicrobial efficacy. These findings open new avenues for addressing the global challenge of antibiotic resistance.

Another emerging application of Ethyl 1H-pyrazole-5-carboxylate is in the development of anti-inflammatory agents. Research published in European Journal of Medicinal Chemistry in 2024 highlighted its use in designing COX-2 selective inhibitors. The pyrazole core was functionalized to achieve high selectivity for COX-2 over COX-1, reducing the risk of gastrointestinal side effects associated with traditional NSAIDs. The study also explored structure-activity relationships (SARs), providing valuable insights for future drug design efforts.

Beyond its therapeutic potential, Ethyl 1H-pyrazole-5-carboxylate has also found applications in chemical biology as a probe for studying enzyme mechanisms. Its ability to act as a Michael acceptor makes it a valuable tool for covalent inhibition studies. Recent work in ACS Chemical Biology utilized this property to investigate the reactivity of cysteine residues in target proteins, offering new strategies for irreversible inhibitor design.

In conclusion, Ethyl 1H-pyrazole-5-carboxylate (CAS: 21056-77-9) continues to be a focal point in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its diverse biological activities, positions it as a critical component in the development of next-generation therapeutics. Future research is expected to further explore its potential in addressing unmet medical needs, particularly in the areas of oncology, infectious diseases, and chronic inflammation.